4-hydroxy-1-(2-methoxyethyl)-3-((4-methoxyphenyl)(4-(pyridin-2-yl)piperazin-1-yl)methyl)-6-methylpyridin-2(1H)-one

• IUPAC Name: 4-hydroxy-1-(2-methoxyethyl)-3-[(4-methoxyphenyl)-(4-pyridin-2-ylpiperazin-1-yl)methyl]-6-methylpyridin-2-one
• InChI: InChI=1S/C26H32N4O4/c1-19-18-22(31)24(26(32)30(19)16-17-33-2)25(20-7-9-21(34-3)10-8-20)29-14-12-28(13-15-29)23-6-4-5-11-27-23/h4-11,18,25,31H,12-17H2,1-3H3
• InChI Key: CSFDABVKRNWYJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CCOC)C(C2=CC=C(C=C2)OC)N3CCN(CC3)C4=CC=CC=N4)O
• Molecular Formula: C26H32N4O4
• Molecular Weight: 464.6 g/mol

Description

4-hydroxy-1-(2-methoxyethyl)-3-((4-methoxyphenyl)(4-(pyridin-2-yl)piperazin-1-yl)methyl)-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C26H32N4O4 and its molecular weight is 464.566. The purity is usually 95%.
BenchChem offers high-quality 4-hydroxy-1-(2-methoxyethyl)-3-((4-methoxyphenyl)(4-(pyridin-2-yl)piperazin-1-yl)methyl)-6-methylpyridin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-hydroxy-1-(2-methoxyethyl)-3-((4-methoxyphenyl)(4-(pyridin-2-yl)piperazin-1-yl)methyl)-6-methylpyridin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular and Crystal Structure Studies

Research on similar hydroxy derivatives of hydropyridine, including studies on molecular and crystal structures, suggests these compounds are useful models for studying intramolecular and intermolecular hydrogen bonds' influence on the conformation and packing of molecules in crystals. These studies highlight the compounds' considerable conformational flexibility and their ability to form an extended network of hydrogen bonds, influencing crystal packing and the formation of noncentrosymmetric and polysystem crystals (Kuleshova & Khrustalev, 2000).

Pharmacological Characterization and Design

Compounds with structural motifs similar to the one you're interested in have been characterized pharmacologically, revealing their potential as G protein-biased partial agonists targeting dopamine D2 receptors. Such studies demonstrate the feasibility of designing novel therapeutics based on these structural motifs, which may exhibit specific functional properties like antipsychotic activity (Möller et al., 2017).

Synthesis and Anticonvulsant Activity

The synthesis of new derivatives and their evaluation for anticonvulsant activities suggest that compounds with structures similar to "4-hydroxy-1-(2-methoxyethyl)-3-((4-methoxyphenyl)(4-(pyridin-2-yl)piperazin-1-yl)methyl)-6-methylpyridin-2(1H)-one" can be potent anticonvulsant agents. These studies emphasize the importance of specific structural features in modulating biological activity and provide a basis for the development of novel therapeutics (Aytemir et al., 2010).